Cas no 401468-27-7 (Naphtho[2,1-b]furan-2-acetic acid, 1-methyl-)

• Product Name: Naphtho[2,1-b]furan-2-acetic acid, 1-methyl-
• CAS No: 401468-27-7
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• CID: 2825887
• PubChem ID: 5249162
• Update Time: 2025-04-21

Naphtho[2,1-b]furan-2-acetic acid, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 401468-27-7
• DTXSID70413163
• Naphtho[2,1-b]furan-2-acetic acid, 1-methyl-

• Inchi： 1S/C15H12O3/c1-9-13(8-14(16)17)18-12-7-6-10-4-2-3-5-11(10)15(9)12/h2-7H,8H2,1H3,(H,16,17)
• InChI Key： XZOWDFCAVDXJBL-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)O)=C(C)C2=C1C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 240.078644241Da
• Monoisotopic Mass: 240.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.4Ų